Cas no 110704-50-2 (2-Chloromethyl-5-trifluoromethyl-benzothiazole)

2-Chloromethyl-5-trifluoromethyl-benzothiazole is a versatile heterocyclic compound featuring a benzothiazole core substituted with a chloromethyl group at the 2-position and a trifluoromethyl group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty materials. The chloromethyl group facilitates further functionalization through nucleophilic substitution, while the electron-withdrawing trifluoromethyl group enhances stability and influences electronic properties. Its well-defined reactivity profile and compatibility with diverse synthetic routes make it a preferred choice for researchers seeking to construct complex molecular architectures. The compound is typically handled under controlled conditions due to its reactive nature.

2-Chloromethyl-5-trifluoromethyl-benzothiazole structure

110704-50-2 structure

Product Name:2-Chloromethyl-5-trifluoromethyl-benzothiazole

CAS No:110704-50-2

MF:C₉H₅ClF₃NS

MW:251.655910253525

MDL:MFCD11040746

CID:1093101

PubChem ID:14204205

Update Time:2025-05-27

2-Chloromethyl-5-trifluoromethyl-benzothiazole Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-5-(trifluoromethyl)benzo[d]thiazole
- Benzothiazole, 2-(chloroMethyl)-5-(trifluoroMethyl)-
- 2-(Chloromethyl)-5-(trifluoromethyl)-1,3-benzothiazole
- 2-(chloromethyl)-5-(trifluoromethyl)benzothiazole
- 2-chloromethyl-5-trifluoromethylbenzothiazole
- 2-CHLOROMETHYL-5-TRIFLUOROMETHYL-BENZOTHIAZOLE
- 5-trifluoromethyl-2-chloromethylbenzothiazole
- AG-C-82316
- AGN-PC-000P5C
- AK147802
- CTK6H7221
- KB-113715
- SBB100998
- SureCN359623
- 5-(Trifluoromethyl)-2-(chloromethyl)benzothiazole
- 2-(chloroMethyl)-5-(trifluoroMethyl)-Benzothiazole
- VMVSSVCXGNALAH-UHFFFAOYSA-N
- Benzothiazole, 2-(chloromethy
- 2-CHLOROMETHYL-5-TRIFLUOROMETHYL-BEN
- MFCD11040746
- AKOS009292199
- EN300-53730
- 110704-50-2
- SCHEMBL359623
- D93085
- AS-68331
- 2-Chloromethyl-5-trifluoromethyl-benzothiazole
- MDL： MFCD11040746
- Inchi： 1S/C9H5ClF3NS/c10-4-8-14-6-3-5(9(11,12)13)1-2-7(6)15-8/h1-3H,4H2
- InChI Key： VMVSSVCXGNALAH-UHFFFAOYSA-N
- SMILES： ClCC1=NC2C=C(C(F)(F)F)C=CC=2S1

Computed Properties

Exact Mass: 250.9783325g/mol
Monoisotopic Mass: 250.9783325g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.1
XLogP3: 3.7

Experimental Properties

Density: 1.502±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 52 ºC
Boiling Point: 283.2±40.0 ºC (760 Torr),
Flash Point: 125.1±27.3 ºC,
Solubility: Almost insoluble (0.028 g/l) (25 º C),

2-Chloromethyl-5-trifluoromethyl-benzothiazole Pricemore >>

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